3-(1,3-Benzodioxol-5-yl)-N-[(1S)-1-phenylethyl]-[1,2]oxazolo[5,4-c]pyridin-5-amine

• CAS No.: 1082739-92-1
• Product Name: 3-(1,3-Benzodioxol-5-yl)-N-[(1S)-1-phenylethyl]-[1,2]oxazolo[5,4-c]pyridin-5-amine
• Molecular Formula: C21H17N3O3
• Molecular Weight: 359.4 g/mol
• IUPAC Name: 3-(1,3-benzodioxol-5-yl)-N-[(1S)-1-phenylethyl]-[1,2]oxazolo[5,4-c]pyridin-5-amine
• Standard InChI: InChI=1S/C21H17N3O3/c1-13(14-5-3-2-4-6-14)23-20-10-16-19(11-22-20)27-24-21(16)15-7-8-17-18(9-15)26-12-25-17/h2-11,13H,12H2,1H3,(H,22,23)/t13-/m0/s1
• Standard InChIKey: DAAGOCSHXCDWDY-ZDUSSCGKSA-N
• Isomeric SMILES: C[C@@H](C1=CC=CC=C1)NC2=NC=C3C(=C2)C(=NO3)C4=CC5=C(C=C4)OCO5
• SMILES: CC(C1=CC=CC=C1)NC2=NC=C3C(=C2)C(=NO3)C4=CC5=C(C=C4)OCO5
• Canonical SMILES: CC(C1=CC=CC=C1)NC2=NC=C3C(=C2)C(=NO3)C4=CC5=C(C=C4)OCO5
• Appearance: Solid powder
• Description: TC-S 7005 is a potent and selective polo-like kinase 2 (PLK2) inhibitor.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: TC-S 7005; TC S 7005; TCS 7005; TCS-7005; TCS7005
• Reference: 1: Hanan EJ, Fucini RV, Romanowski MJ, Elling RA, Lew W, Purkey HE, VanderPorten EC, Yang W. Design and synthesis of 2-amino-isoxazolopyridines as Polo-like kinase inhibitors. Bioorg Med Chem Lett. 2008 Oct 1;18(19):5186-9. doi: 10.1016/j.bmcl.2008.08.091. Epub 2008 Aug 29. PubMed PMID: 18790636.
• PubChem Compound: 24971422
• Last Modified: Nov 11 2021